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Compound of Interest

Compound Name: trans-Phenothrin

CAS No.: 74430-94-7

Cat. No.: B15572839

Get Quote

An Inter-laboratory Comparison Guide to Analytical Methods for trans-Phenothrin Residue

Analysis

This guide provides a comparative overview of validated analytical methods for the

determination of trans-phenothrin residues in various matrices. While a formal inter-laboratory

study with multiple laboratories analyzing identical samples was not publicly available, this

document collates data from independent and single-laboratory validation studies to offer

researchers an objective comparison of method performance. The featured methods utilize gas

chromatography coupled with mass spectrometry, a common and reliable technique for

pesticide residue analysis.

Performance Comparison of Analytical Methods
The following table summarizes the key performance characteristics of different validated

methods for the analysis of trans-phenothrin and phenothrin in matrices such as water, soil,

and tobacco. This allows for a direct comparison of linearity, accuracy, precision, and

sensitivity.
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Performance

Parameter

Method 1: d-

Phenothrin in Water

(GC/MS)[1]

Method 2: d-

Phenothrin in Soil

(GC-MS/MS)[2]

Method 3:

Phenothrin in

Tobacco (GC-

FID/NPD)[3][4]

Analyte trans-d-phenothrin trans-d-phenothrin Phenothrin

Linearity (Correlation

Coefficient, R²)

Not explicitly stated,

but calibration curve

mentioned.

Not explicitly stated,

but calibration

solutions prepared.

0.999

Accuracy (Mean

Recovery %)

Not explicitly stated,

but method was

validated.

95% - 101% > 85%

Precision (Relative

Standard Deviation,

RSD %)

Not explicitly stated. ≤ 3.4%

Not explicitly stated

(SDs in the range

0.01-0.20).

Limit of Quantification

(LOQ)
0.10 µg/L ~0.01 mg/kg Not explicitly stated.

Limit of Detection

(LOD)
~0.02 µg/L Not explicitly stated. 0.008 µg/mL

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below. These

protocols cover sample preparation, extraction, and analysis for each of the compared

methods.

Method 1: Analysis of d-Phenothrin in Surface Water by
GC/MS[1]
This method is designed for the quantitative determination of cis- and trans-isomers of d-

phenothrin in surface water.

Sample Preparation:
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Water samples are collected and characterized.

Extraction:

The specific extraction procedure was modified during the independent laboratory

validation (ILV) after communication with the sponsor, but the exact details of the final

procedure are not specified in the summary.

Instrumental Analysis:

Instrument: Gas Chromatograph with Mass Spectrometric detection (GC/MS).

Detection: The method uses specific ion transitions for the quantification of the isomers.

Retention Time: The retention time for trans-d-phenothrin is approximately 12.14 minutes.

Calibration: A calibration curve is prepared with the lowest calibrant for trans-phenothrin
at 3.9 ng/mL to cover the LOD level.

Method 2: Analysis of d-Phenothrin in Soil by GC-
MS/MS[2]
This method was independently validated for the separate determination of cis- and trans-

isomers of d-phenothrin in soil.

Sample Preparation:

20 g of the soil sample is weighed.

Extraction and Clean-up:

The soil sample is extracted with an appropriate solvent.

The extract is filtered and concentrated using a rotary evaporator.

The final extract volume is adjusted to 1.0 mL.

Instrumental Analysis:
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Instrument: Gas Chromatograph with tandem Mass Spectrometry (GC-MS/MS).

Calibration: Calibration solutions for trans-phenothrin are prepared by volumetric dilution

in toluene to obtain concentrations ranging from 40 to 100,000 ng/mL.

Quantification: The analyte concentration in the soil is calculated based on the final

concentration in the soil extract, the weight of the soil extracted, and the final extract

volume.

Method 3: Analysis of Phenothrin in Tobacco by GC-
FID/NPD[3][4]
This method was developed for the determination of phenothrin, promecarb, and penconazole

residues in tobacco.

Sample Preparation:

15 g of the homogenized tobacco sample is weighed into a 400 ml beaker.

Extraction:

The sample is extracted with 125 ml of dichloromethane and ultrasonicated for 25

minutes.[4]

The extract is filtered through Whatman filter paper.[4]

The residue is re-extracted with another 125 ml of dichloromethane.[4]

No additional clean-up steps are required for tobacco matrices.[3][4]

Instrumental Analysis:

Instrument: Agilent 7890A Gas Chromatograph equipped with a Flame Ionization Detector

(FID) and a Nitrogen-Phosphorus Detector (NPD).[4]

Quantification: Determination and quantification are performed by GC-FID and GC-NPD.

[3][4]
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Workflow and Pathway Visualizations
The following diagrams illustrate the logical flow of the experimental processes described.
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Click to download full resolution via product page

Caption: General workflow for trans-phenothrin residue analysis and method validation.
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Caption: Key parameters in the validation of an analytical method for residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Inter-laboratory validation of analytical methods for
trans-Phenothrin residues]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572839/docs#inter-laboratory-validation-of-
analytical-methods-for-trans-phenothrin-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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